Cas no 101830-90-4 (Propanedioic acid, [[(2,4-difluorophenyl)amino]methylene]-, diethylester)

• Product Name: Propanedioic acid, [[(2,4-difluorophenyl)amino]methylene]-, diethylester
• CAS No: 101830-90-4
• MF: C₁₄H₁₅F₂NO₄
• MW: 299.2700111866
• CID: 1130730
• PubChem ID: 2798034
• Update Time: 2025-09-20

Propanedioic acid, [[(2,4-difluorophenyl)amino]methylene]-, diethylester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [[(2,4-difluorophenyl)amino]methylene]-, diethylester
• MFCD00173344
• 1,3-diethyl 2-{[(2,4-difluorophenyl)amino]methylidene}propanedioate
• 5J-029
• 1-(2,2-diethoxycarbonyl-vinylamino)-2,4-difluoro-benzene
• diethyl 2-[(2,4-difluoroanilino)methylene]malonate
• 1,3-diethyl2-{[(2,4-difluorophenyl)amino]methylidene}propanedioate
• diethyl 2-[(2,4-difluoroanilino)methylidene]propanedioate
• ZVPNJCJOCQTWNB-UHFFFAOYSA-N
• SCHEMBL7432042
• AKOS005094684
• 101830-90-4

• Inchi： 1S/C14H15F2NO4/c1-3-20-13(18)10(14(19)21-4-2)8-17-12-6-5-9(15)7-11(12)16/h5-8,17H,3-4H2,1-2H3
• InChI Key： ZVPNJCJOCQTWNB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N/C=C(\C(=O)OCC)/C(=O)OCC)F

Computed Properties

• Exact Mass: 299.09695
• Monoisotopic Mass: 299.09691428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63